Cas no 80591-54-4 (Pyridazine, 4,6-dichloro-3-(2,5-dimethylphenyl)-)
80591-54-4 structure
Product Name:Pyridazine, 4,6-dichloro-3-(2,5-dimethylphenyl)-
CAS No:80591-54-4
MF:C12H10Cl2N2
MW:253.127200603485
CID:705360
PubChem ID:12805249
Update Time:2025-04-19
Pyridazine, 4,6-dichloro-3-(2,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridazine, 4,6-dichloro-3-(2,5-dimethylphenyl)-
- 4,6-dichloro-3-(2,5-dimethylphenyl)pyridazine
- 80591-54-4
- DTXSID60510296
-
- Inchi: 1S/C12H10Cl2N2/c1-7-3-4-8(2)9(5-7)12-10(13)6-11(14)15-16-12/h3-6H,1-2H3
- InChI Key: JNPZRMMUFHKKJN-UHFFFAOYSA-N
- SMILES: ClC1C=C(N=NC=1C1C=C(C)C=CC=1C)Cl
Computed Properties
- Exact Mass: 252.0221037g/mol
- Monoisotopic Mass: 252.0221037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 25.8Ų
Pyridazine, 4,6-dichloro-3-(2,5-dimethylphenyl)- Related Literature
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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